Ethyl 1-(2,2-dimethylpropanoyl)piperidine-4-carboxylate

• CAS No.: 768290-38-6
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: ethyl 1-(2,2-dimethylpropanoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-5-17-11(15)10-6-8-14(9-7-10)12(16)13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key: IIRMPFJXCCCLAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C(C)(C)C

Description

Ethyl 1-(2,2-dimethylpropanoyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl isonipecotate (20 mL, 130 mmol) was dissolved in 130 mL of dichloromethane and cooled to 0° C. and triethyl amine (19.9 mL, 143 mmol) was added. Trimethylacetyl chloride (16.8 mL, 136 mmol) was added dropwise and the reaction was allowed to warm to rt and stirred for 16 h. The reaction mixture was washed with hydrochloric acid solution (1.0 M, aq), sodium bicarbonate (sat., aq.) and sodium chloride (sat., aq.). The organic layer dried over magnesium sulfate, filtered and the solvent removed to provide 29.5 g (94%) of 20a as a pale orange liquid. LC-MS m/z 242 [M+H]+.